Cas no 1449133-08-7 (3-chloro-6-(3-methylphenyl)-4-Pyridazinecarbonitrile)

• Product Name: 3-chloro-6-(3-methylphenyl)-4-Pyridazinecarbonitrile
• CAS No: 1449133-08-7
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 2113597
• Update Time: 2023-11-19

3-chloro-6-(3-methylphenyl)-4-Pyridazinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(3-methylphenyl)-4-Pyridazinecarbonitrile
• CID 83644149
• 4-Pyridazinecarbonitrile, 3-chloro-6-(3-methylphenyl)-

• Inchi： 1S/C12H8ClN3/c1-8-3-2-4-9(5-8)11-6-10(7-14)12(13)16-15-11/h2-6H,1H3
• InChI Key： SKIJHNXWVLGTGS-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C2=CC=CC(C)=C2)N=N1

Computed Properties

• Exact Mass: 229.041
• Monoisotopic Mass: 229.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 446.9±45.0 °C(Predicted)
• pka: -2.97±0.10(Predicted)